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Compound of Interest

Compound Name: NSC 16590

Cat. No.: B555794

For Researchers, Scientists, and Drug Development Professionals

Abstract

NSC 16590, identified by CAS number 20263-92-5, is the chemical compound a,a-
Dimethylglycine (DMG). An endogenous metabolite and derivative of the amino acid glycine,
DMG has garnered scientific interest for its dual roles as a partial agonist at the glycine binding
site of the N-methyl-D-aspartate (NMDA) receptor and as an inhibitor of ethylene biosynthesis
in plants. This technical guide provides a comprehensive overview of the chemical and physical
properties, biological activities, and relevant experimental methodologies associated with NSC
16590, tailored for a scientific audience.

Chemical and Physical Properties

a,a-Dimethylglycine is a white crystalline solid. Its fundamental properties are summarized in
the table below, compiled from various chemical databases.
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Property Value Source

Chemical Formula CaHoNO2 PubChem

Molecular Weight 103.12 g/mol PubChem
1118-68-9 (for a,0-

CAS Number ) ) PubChem
Dimethylglycine)

NSC Number 16590 MedChemExpress|[1]

White to cream or pale yellow ] S
Appearance ) Thermo Fisher Scientific
crystalline powder

Melting Point 178-182 °C Wikipedia
Solubility Soluble in water N/A
IUPAC Name 2-(dimethylamino)acetic acid PubChem

N,N-Dimethylglycine, DMG, a-
Synonyms o i ) MedChemExpress[1]
Aminoisobutyric acid

Biological Activity and Mechanism of Action

NSC 16590 (a,a-Dimethylglycine) exhibits distinct biological activities in mammalian and plant
systems.

NMDA Receptor Modulation

In the mammalian central nervous system, DMG acts as a partial agonist at the glycine binding
site of the NMDA receptor. The NMDA receptor is a crucial ionotropic glutamate receptor
involved in synaptic plasticity, learning, and memory. Its activation requires the binding of both
glutamate and a co-agonist, typically glycine or D-serine. As a partial agonist, DMG binds to the
glycine site and elicits a submaximal response compared to a full agonist like glycine. This
modulatory role suggests potential applications in neurological research where fine-tuning of
NMDA receptor activity is desired.

Inhibition of Ethylene Biosynthesis in Plants
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In plant physiology, NSC 16590 is recognized for its inhibitory effect on the biosynthesis of
ethylene, a key plant hormone that regulates a wide array of processes including fruit ripening,
senescence, and stress responses. Specifically, DMG competitively inhibits the conversion of
1-aminocyclopropane-1-carboxylic acid (ACC) to ethylene.[1] Research has shown that at a
concentration of 4 mM, NSC 16590 can inhibit ethylene formation by approximately 50% in
cocklebur cotyledonary segments without affecting oxygen uptake.[1]

Signaling Pathways
NMDA Receptor Signaling

The following diagram illustrates the role of a,a-Dimethylglycine as a partial agonist at the
NMDA receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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